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Compound of Interest

Compound Name: Diisostearyl malate

Cat. No.: B1593918

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisostearyl malate is a synthetic ester of malic acid and isostearyl alcohol, widely utilized in
the cosmetics and personal care industry.[1][2] Its popularity stems from its multifunctional
properties as an emollient, skin-conditioning agent, and surfactant.[2] This technical guide
provides a comprehensive overview of the molecular interactions of diisostearyl malate,
detailing its physicochemical properties, synthesis, and mechanisms of action. It is intended for
researchers, scientists, and drug development professionals seeking a deeper understanding
of this versatile ingredient.

Physicochemical Properties

Diisostearyl malate is a high molecular weight ester with a complex branched structure that
dictates its physical and chemical behaviors. Its key properties are summarized in the table
below.
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Property Value Reference
Molecular Formula C40H7805 [3]
Molecular Weight 639.04 g/mol [3]

Colorless to slightly yellow,
Appearance ] o [4]
viscous liquid

B Insoluble in water, soluble in
Solubility i [2]
oils

Boiling Point (estimated) 676.3 +35.0 °C [2]

Synthesis of Diisostearyl Malate

The primary industrial method for synthesizing diisostearyl malate is through the direct
esterification of malic acid with isostearyl alcohol.[2] This reaction is typically catalyzed by a
strong acid and driven to completion by the removal of water, a byproduct of the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular
Interactions of Diisostearyl Malate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593918#understanding-the-molecular-interactions-
of-diisostearyl-malate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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